Cas no 1805983-70-3 (Ethyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-4-carboxylate)

• Product Name: Ethyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-4-carboxylate
• CAS No: 1805983-70-3
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4855007
• Update Time: 2025-07-21

Ethyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-4-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-3-17-10(15)5-4-6(16-2)14-9(13)7(5)8(11)12/h4,8H,3H2,1-2H3,(H2,13,14)
• InChI Key： FFNNQZWFPWWWJR-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(=CC=1C(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 1.6
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-4-carboxylate

Ethyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-4-carboxylate (CAS No. 1805983-70-3): A Comprehensive Overview

Ethyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-4-carboxylate, identified by its CAS number 1805983-70-3, is a compound of significant interest in the field of pharmaceutical chemistry. This pyridine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The presence of both amino and carboxylate functional groups, coupled with the distinctive difluoromethyl and methoxy substituents, makes this compound a versatile intermediate in synthetic chemistry.

The< strong>Ethyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-4-carboxylate molecule has been extensively studied for its pharmacological properties. Recent research has highlighted its role as a key intermediate in the synthesis of various bioactive molecules. The< strong>difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable component in medicinal chemistry. Additionally, the< strong>methoxy substituent contributes to the compound's overall solubility and bioavailability, further enhancing its pharmaceutical relevance.

In the realm of drug development, this compound has been explored for its potential in targeting various therapeutic pathways. Studies have demonstrated its efficacy in inhibiting certain enzymes and receptors that are implicated in inflammatory and infectious diseases. The< strong>amino group provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological activities. This flexibility has led to its incorporation into numerous lead compounds that are currently undergoing preclinical evaluation.

The< strong>Ethyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-4-carboxylate has also been investigated for its role in anticancer research. Preliminary studies suggest that it can modulate key signaling pathways involved in tumor growth and progression. The< strong>carboxylate group facilitates interactions with cellular components, potentially leading to the development of novel anticancer agents. Furthermore, the< strong>difluoromethyl moiety has been shown to improve the compound's bioavailability, ensuring better therapeutic outcomes.

The synthesis of< strong>Ethyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-4-carboxylate involves a series of well-defined chemical transformations. Researchers have developed efficient synthetic routes that highlight the compound's accessibility and scalability. These methods often involve multi-step reactions that showcase the compound's reactivity at various functional groups. The use of advanced catalytic systems has further streamlined the synthesis, making it more cost-effective and environmentally friendly.

The pharmacokinetic properties of< strong>Ethyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-4-carboxylate have been thoroughly examined to ensure its suitability for clinical applications. Studies have assessed its absorption, distribution, metabolism, and excretion (ADME) profiles, providing valuable insights into its behavior within biological systems. The compound's favorable pharmacokinetic properties make it an attractive candidate for further development into a therapeutic agent.

In conclusion, the< strong>Ethyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-4-carboxylate, with its CAS number 1805983-70-3, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable intermediate in drug discovery. Ongoing research continues to uncover new applications for this compound, solidifying its importance in the development of novel therapeutic agents.